3-Azatricyclo[3.2.2.0~1,5~]nonane

• CAS No.: 152007-80-2
• Molecular Formula: C8H13N
• Molecular Weight: 123.199
• InChI: InChI=1S/C8H13N/c1-2-8-4-3-7(1,8)5-9-6-8/h9H,1-6H2
• InChI Key: PBLZGLDFYOOGJJ-UHFFFAOYSA-N
• SMILES: C1CC23C1(CC2)CNC3
• Synonyms: 3-Azatricyclo[3.2.2.01,5]nonane(9CI)

Description

3-Azatricyclo[3.2.2.0¹,⁵]nonane (molecular formula: C₈H₁₅N) is a nitrogen-containing tricyclic compound characterized by a fused bicyclo[3.2.2] framework with an additional bridge between positions 1 and 5 . This scaffold is notable for its presence in bioactive molecules and natural products, where its rigid tricyclic structure influences pharmacological activity and synthetic utility . The compound is synthesized via cycloaddition reactions involving arynes or nitroso compounds, often yielding products with high stereoselectivity .

Comparison with Similar Compounds

Pharmacological and Functional Differences

• Tricyclic vs. Bicyclic Frameworks: The tricyclic structure of 3-azatricyclo[3.2.2.0¹,⁵]nonane imparts greater rigidity compared to bicyclic analogs like 3-azabicyclo[3.3.1]nonane. This rigidity may enhance binding selectivity in biological systems, as seen in cycloaddition-derived bioactive molecules .
• Nitrogen Positioning: Compounds with nitrogen at position 3 (e.g., 3-azatricyclo[3.2.2.0¹,⁵]nonane and 3-azabicyclo[3.3.1]nonane) often participate in hydrogen bonding, influencing receptor interactions. In contrast, 3,7-diazabicyclo[3.3.1]nonane (bispidine) leverages two nitrogen atoms for enhanced nAChR subtype selectivity .
• Synthetic Accessibility: Bispidine derivatives are synthetically versatile due to the Mannich reaction, enabling rapid diversification . The tricyclic scaffold of 3-azatricyclo[3.2.2.0¹,⁵]nonane requires specialized cycloaddition conditions, limiting its derivatization compared to simpler bicyclic systems .